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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 4-Ethyl-2-hydroxybenzoic acid
(CAS: 22890-53-5). Adherence to these procedures is critical for ensuring laboratory safety and

proper chemical management.

Hazard Identification and Classification
4-Ethyl-2-hydroxybenzoic acid is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Respiratory tract irritation) (Category 3): May

cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Pictograms:

Exclamation Mark

Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 4-Ethyl-2-hydroxybenzoic acid.

PPE Category Specific Requirements

Eye/Face Protection

Wear tight-sealing safety goggles or a face

shield.[3] Standard safety glasses are not

sufficient.

Hand Protection

Wear impervious chemical-resistant gloves

(e.g., nitrile rubber).[3] Gloves must be

inspected prior to use.

Skin and Body Protection
Wear a lab coat, long-sleeved clothing, and

closed-toe shoes.[3] Ensure skin is not exposed.

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator

with a particulate filter.[3] Ensure adequate

ventilation, such as working in a fume hood.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the powder form to avoid dust formation.[1]

Ensure eyewash stations and safety showers are readily accessible.
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Clear the workspace

of any unnecessary items.

Dispensing: When weighing or transferring the solid, do so in a manner that minimizes dust

generation. Use a spatula and weigh the material on a tared container within a fume hood or

ventilated enclosure.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.[1] Decontaminate the work surface.

Disposal Plan
Waste Collection:

Collect all waste containing 4-Ethyl-2-hydroxybenzoic acid, including contaminated

disposables (e.g., gloves, weighing paper), in a designated, properly labeled, and sealed

hazardous waste container.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3] Do not dispose of down the drain or in general

waste.

Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes and consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. If skin

irritation occurs, seek medical attention.[1][3]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate personnel to a safe area. Use

personal protective equipment. Avoid dust

formation. Sweep up the spilled solid and place

it in a suitable, closed container for disposal. Do

not let the product enter drains.[1]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

